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Compound of Interest

Compound Name:
2-Amino-5-bromothiazole

hydrobromide

Cat. No.: B1273002 Get Quote

An In-depth Technical Guide on the Core Chemical Properties of 2-Amino-5-bromothiazole
Hydrobromide

This guide provides a comprehensive overview of the chemical and physical properties,

experimental protocols, and applications of 2-Amino-5-bromothiazole hydrobromide, tailored

for researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties
2-Amino-5-bromothiazole hydrobromide is a heterocyclic organic compound widely used as

a biochemical reagent and a key intermediate in the synthesis of pharmaceuticals.[1][2] Its

structure, featuring a thiazole ring with an amino group and a bromine atom, makes it a

versatile building block for creating more complex, biologically active molecules.[3][4]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 2-Amino-5-
bromothiazole hydrobromide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1273002?utm_src=pdf-interest
https://www.benchchem.com/product/b1273002?utm_src=pdf-body
https://www.benchchem.com/product/b1273002?utm_src=pdf-body
https://www.benchchem.com/product/b1273002?utm_src=pdf-body
https://www.benchchem.com/product/b1273002?utm_src=pdf-body
https://www.chemsrc.com/en/cas/61296-22-8_27763.html
https://www.chembk.com/en/chem/2-AMINO-5-BROMOTHIAZOLE%20HYDROBROMIDE
https://cymitquimica.com/cas/3034-22-8/
https://www.chemimpex.com/products/29486
https://www.benchchem.com/product/b1273002?utm_src=pdf-body
https://www.benchchem.com/product/b1273002?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

CAS Number 61296-22-8 [5][6][7][8][9]

Molecular Formula
C₃H₃BrN₂S·HBr (or

C₃H₄Br₂N₂S)
[4][5][8][9][10]

Molecular Weight 259.95 g/mol [5][7][8][9][10]

Appearance
White to tan or light yellow to

light brown crystalline powder
[6][8][10]

Melting Point
157.0 - 165 °C (with

decomposition)
[1][6][7][8][10][11][12]

Solubility Soluble in Methanol [8][12]

Purity Typically ≥95-98% [6][9][12]

Sensitivity Hygroscopic [6][8]

Storage

Store in a dark, dry place at

room temperature. Some

suppliers recommend cooler

temperatures (<15°C).

[5][8][12]

Experimental Protocols
Detailed methodologies for the synthesis and key reactions involving 2-Amino-5-
bromothiazole hydrobromide are crucial for its application in research and development.

Synthesis of the Free Base (2-Amino-5-bromothiazole)
The hydrobromide salt is often neutralized to its free base form for subsequent reactions.

Protocol: A suspension of 2-amino-5-bromothiazole hydrobromide (30.0 g, 116.35 mmol)

is prepared in tetrahydrofuran (THF, 350 mL). Triethylamine (TEA, 24.1 mL, 174.53 mmol) is

added, and the mixture is stirred at room temperature for approximately 6 hours.[11][13]

Upon completion, the resulting precipitate (triethylammonium bromide) is removed by

filtration. The filtrate is then concentrated under reduced pressure to yield 2-amino-5-

bromothiazole, which can often be used without further purification.[11][13]
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Caption: Workflow for the neutralization of the hydrobromide salt.

Use in Suzuki Coupling Reactions
The free base, 2-amino-5-bromothiazole, is a valuable precursor for forming carbon-carbon

bonds, such as in the Suzuki reaction, to synthesize more complex derivatives.
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Protocol Overview: The synthesis involves a two-step process. First, 2-amino-5-

bromothiazole is reacted with an acid (e.g., 3-(furan-2-yl)propanoic acid) to form an amide.

[14][15] This intermediate is then subjected to a Suzuki coupling reaction with a boronic acid

(e.g., 4-fluorophenylboronic acid) in the presence of a palladium catalyst to yield the final,

more complex molecule.[14][15][16] This approach is used to create compounds with

potential anticancer activity.[15]

Application as a Synthetic Intermediate
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Caption: Synthetic pathway using the compound as a key intermediate.

Applications in Drug Discovery and Development
The 2-aminothiazole scaffold is recognized as a "privileged structure" in medicinal chemistry

due to its presence in numerous biologically active compounds.[17] Derivatives have shown a

wide range of pharmacological activities.

Anticancer and Antimicrobial Agents: 2-Amino-5-bromothiazole hydrobromide is a crucial

starting material for the synthesis of novel compounds with potential anticancer and

antimicrobial properties.[4][17] The thiazole ring is a core component of molecules designed

to inhibit microbial enzymes or modulate proteins involved in cancer cell proliferation.[17]

Anti-inflammatory Activity: Certain derivatives of 2-aminothiazole have demonstrated

significant anti-inflammatory effects, indicating their potential for treating inflammatory

disorders.[17]

Enzyme Inhibition: The versatile structure allows for modifications that can target specific

enzymes, making it a valuable scaffold for developing enzyme inhibitors.[17]

Alzheimer's Disease Research: There is emerging research suggesting that 2-Amino-5-

bromothiazole HBr may have therapeutic potential for Alzheimer's disease by inhibiting

p70S6 kinase, which can lead to increased autophagy and reduced β-amyloid production.[7]

Broader Chemical Industry: Beyond pharmaceuticals, it has been used as an intermediate in

the creation of dyestuffs, fungicides, and other specialty chemicals.[18]
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Logical Flow: From Scaffold to Application
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Caption: Role of the 2-aminothiazole scaffold in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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